Cas no 2171712-63-1 (2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid)

• Product Name: 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid
• CAS No: 2171712-63-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6169986
• PubChem ID: 165813490
• Update Time: 2025-06-14

2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid
• 2171712-63-1
• 2-{[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid
• EN300-1479967

• Inchi： 1S/C27H32N2O5/c1-2-7-18(26(31)32)15-28-25(30)24(14-17-12-13-17)29-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23-24H,2,7,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： VDVWVOFHIJGQSC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCC(C(=O)O)CCC)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid

Recent Advances in the Study of 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid (CAS: 2171712-63-1)

The compound 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid (CAS: 2171712-63-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, ranging from peptide synthesis to drug discovery. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, which is critical for its application in peptide chemistry. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), plays a pivotal role in the compound's utility. Advances in synthetic methodologies have enabled the efficient incorporation of this building block into complex peptide sequences, facilitating the development of new bioactive peptides and peptidomimetics.

In addition to its synthetic applications, 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit modulatory effects on specific enzymatic pathways, making it a candidate for further exploration in drug discovery. Its unique structural motifs, such as the cyclopropyl ring, are known to confer stability and bioavailability, which are desirable properties in pharmaceutical agents. Researchers are currently evaluating its interactions with target proteins and its potential as a lead compound for the development of novel therapeutics.

Furthermore, the compound's role in the development of peptide-based therapeutics has been a focal point of recent research. Peptides are increasingly recognized as valuable therapeutic agents due to their high specificity and low toxicity. The incorporation of 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid into peptide sequences has been shown to enhance their stability and biological activity. This has opened new avenues for the design of peptide drugs targeting a wide range of diseases, including cancer, infectious diseases, and metabolic disorders.

Despite these promising developments, challenges remain in the widespread application of this compound. Issues such as scalability of synthesis, cost-effectiveness, and in vivo stability need to be addressed to fully realize its potential. Ongoing research is focused on overcoming these hurdles through innovative chemical modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid (CAS: 2171712-63-1) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for peptide synthesis and drug discovery. Continued research and development efforts are likely to uncover new applications and therapeutic opportunities for this molecule, further solidifying its importance in the field.